Cas no 392326-16-8 (N-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropanamide)

N-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropanamide structure
392326-16-8 structure
Product Name:N-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropanamide
CAS No:392326-16-8
MF:C11H11N3OS
MW:233.289540529251
CID:6337058
PubChem ID:4111298
Update Time:2024-01-06

N-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(pyridin-2-yl)-1,3-thiazol-2-ylpropanamide
    • SR-01000006218
    • N-[4-(PYRIDIN-2-YL)-1,3-THIAZOL-2-YL]PROPANAMIDE
    • N-(4-pyridin-2-yl-1,3-thiazol-2-yl)propanamide
    • 392326-16-8
    • HMS1649N09
    • N-(4-(pyridin-2-yl)thiazol-2-yl)propionamide
    • Oprea1_041916
    • AKOS017070805
    • SR-01000006218-1
    • F0447-0236
    • Inchi: 1S/C11H11N3OS/c1-2-10(15)14-11-13-9(7-16-11)8-5-3-4-6-12-8/h3-7H,2H2,1H3,(H,13,14,15)
    • InChI Key: QWNPCALGIYBSIX-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CN=2)N=C1NC(CC)=O

Computed Properties

  • Exact Mass: 233.06228316g/mol
  • Monoisotopic Mass: 233.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.1Ų

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